Cas no 113304-85-1 ((2R)-a,a-dimethyl-2-Pyrrolidinemethanol)

• Product name: (2R)-a,a-dimethyl-2-Pyrrolidinemethanol
• CAS No: 113304-85-1
• MF: C₇H₁₅NO
• MW: 129.2001
• MDL: MFCD19218661
• CID: 2084412
• PubChem ID: 12732175

(2R)-a,a-dimethyl-2-Pyrrolidinemethanol Chemical and Physical Properties

Names and Identifiers

• (2R)-a,a-dimethyl-2-Pyrrolidinemethanol
• (R)-2-(pyrrolidin-2-yl)propan-2-ol
• (2R)-α,α-Dimethyl-2-pyrrolidinemethanol
• 2-Pyrrolidinemethanol, α,α-dimethyl-, (2R)-
• (2R)-A,A-DIMETHYL-2-PYRROLIDINEMETHANOL HCL
• 2-[(2R)-pyrrolidin-2-yl]propan-2-ol
• MFCD19218661
• 113304-85-1
• EN300-6494054
• (r)-1-methyl-1-(2-pyrrolidinyl)ethanol
• SCHEMBL2644164
• PSXWGNIMIRRWRB-ZCFIWIBFSA-N
• F93603
• (r)-2-pyrrolidin-2-yl-propan-2-ol
• (2R)-alpha,alpha-Dimethyl-2-pyrrolidinemethanol
• (2R)-A,A-DIMETHYL-2-PYRROLIDINEMETHANOL
• (r)-2-(pyrrolidin-2-yl)propan-2-ol
• (2R)-?,?-Dimethyl-2-pyrrolidinemethanol
• (2R)-a,a-diMethyl-2-PyrrolidineMethanol

• MDL： MFCD19218661
• Inchi： InChI=1S/C7H15NO/c1-7(2,9)6-4-3-5-8-6/h6,8-9H,3-5H2,1-2H3/t6-/m1/s1
• InChI Key： PSXWGNIMIRRWRB-ZCFIWIBFSA-N
• SMILES： CC(C)(C1CCCN1)O

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų
• XLogP3: 0.3